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Compound of Interest

Compound Name: Methacholine Chloride

Cat. No.: B1676351

For Immediate Implementation: This document provides essential safety protocols and
logistical plans for the handling and disposal of Methacholine Chloride, ensuring the well-
being of laboratory personnel and compliance with safety standards. The following procedural
guidance is designed to be a primary resource for researchers, scientists, and drug
development professionals, offering clear, step-by-step instructions for safe laboratory
operations involving this substance.

Methacholine Chloride is classified as hazardous, an acute oral toxicant, a skin and eye
irritant, and may cause respiratory irritation.[1][2][3] Adherence to the following personal
protective equipment (PPE) and handling protocols is mandatory to minimize exposure risk.

Personal Protective Equipment (PPE)

Appropriate PPE is the final barrier against exposure and must be worn at all times when
handling Methacholine Chloride.
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PPE Category Specification Rationale

Chemical-resistant gloves )
Prevents skin contact and

Hand Protection (e.g., Nitrile rubber) inspected S
irritation.[1][2][3]

prior to use.

Safety glasses with side-

shields or safety goggles. A Protects against serious eye
Eye and Face Protection face shield should be used irritation from dust or splashes.

when there is a risk of [11[2][3]

splashing.[1]

An approved/certified

respirator (e.g., NIOSH- ]
Prevents respiratory tract

Respiratory Protection approved) should be used o
irritation.[1][2][3]

when dust is generated or if

ventilation is inadequate.[1]

Alab coat or protective o ) )
) Minimizes the risk of skin
Body Protection coveralls should be worn to o
. contamination.
prevent skin contact.[1]

Operational Plan for Handling Methacholine
Chloride

Follow these steps to ensure the safe handling of Methacholine Chloride from receipt to
disposal.

Preparation and Engineering Controls

» Ventilation: Always handle Methacholine Chloride in a well-ventilated area. Use of a
chemical fume hood or other local exhaust ventilation is strongly recommended to keep
airborne levels below exposure limits.[1]

e Avoid Dust Formation: Take care to avoid the formation of dust when handling the solid
powder.[1] Methacholine Chloride is hygroscopic, meaning it absorbs moisture from the air,
which can affect its weight and stability.[1][4]
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Eye Wash and Safety Shower: Ensure that an eye wash station and safety shower are
readily accessible.

Handling and Solution Preparation

Personal Hygiene: Wash hands thoroughly with soap and water after handling and before
eating, drinking, or smoking.[1]

Weighing: Conduct weighing of the powder within a ventilated enclosure.

Solution Preparation: When preparing solutions, add the powder to the diluent slowly to
avoid splashing. Sterile normal saline (0.9% sodium chloride) is a common diluent.[5]

Spill Response

Evacuate: In case of a spill, evacuate unnecessary personnel from the area.
Ventilate: Ensure the area is well-ventilated.

Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the product
enter drains.[1]

Clean-up: For solid spills, sweep up and shovel the material into a suitable, closed container
for disposal, avoiding dust generation. For liquid spills, absorb with an inert material and
place in a sealed container for disposal.

Decontamination: Clean the spill area thoroughly.

Disposal Plan

Proper disposal of Methacholine Chloride and contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

Unused Product: Dispose of surplus and non-recyclable solutions through a licensed
disposal company. Waste must be disposed of in accordance with federal, state, and local
regulations.[1]
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o Contaminated PPE: Contaminated gloves, lab coats, and other disposable PPE should be

placed in a sealed bag and disposed of as chemical waste.

o Empty Containers: Handle uncleaned containers as you would the product itself. Empty

containers should be taken for local recycling, recovery, or waste disposal.[1]

Quantitative Data

Parameter Value Reference
CAS Number 62-51-1 [1]
Molecular Formula C8H18CINO2 [6]
Molecular Weight 195.69 g/mol [7]
Oral LD50 (Rat) 750 mg/kg [3]

No specific OSHA PEL, NIOSH
Occupational Exposure Limits REL, or ACGIH TLV has been
(OELs) established for Methacholine
Chloride.

[2]4]

Safe Handling Workflow
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Safe Handling Workflow for Methacholine Chloride
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Caption: Workflow for the safe handling of Methacholine Chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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